4-methoxy-3-nitro-N-(2-oxonaphtho[2,1-d][1,3]oxathiol-5-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-nitro-N-(2-oxobenzo[g][1,3]benzoxathiol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C18H12N2O7S2/c1-26-15-7-6-10(8-14(15)20(22)23)29(24,25)19-13-9-16-17(27-18(21)28-16)12-5-3-2-4-11(12)13/h2-9,19H,1H3
• InChI Key: NJCSSQDDIYCPQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=O)S3)[N+](=O)[O-]
• Molecular Formula: C18H12N2O7S2
• Molecular Weight: 432.4 g/mol

Description

4-methoxy-3-nitro-N-(2-oxonaphtho[2,1-d][1,3]oxathiol-5-yl)benzenesulfonamide is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Antifungal and Antimicrobial Applications

Compounds containing benzenesulfonamide groups have been synthesized and evaluated for their antifungal and antimicrobial properties. For instance, novel azetidin-2-ones derivatives showing potent antifungal activity against Aspergillus niger and Aspergillus flavus were developed, highlighting the significance of the benzenesulfonamide moiety in enhancing biological activity (Gupta & Halve, 2015). This suggests that derivatives of benzenesulfonamide could be explored for their potential in addressing fungal infections.

Photodynamic Therapy for Cancer Treatment

Research into zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has demonstrated their potential in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, essential traits for Type II photosensitizers used in PDT (Pişkin, Canpolat, & Öztürk, 2020). This application showcases the role of benzenesulfonamide derivatives in developing new cancer therapies.

Inhibition of Toxic Activities from Snake Venoms

The synthesis and biological evaluation of novel 1,3-benzoxathiol-2-one sulfonamides, including compounds that could be structurally related to the one , have demonstrated the ability to inhibit toxic activities induced by snake venoms, such as coagulation and proteolysis. These findings suggest a potential therapeutic application of such compounds in treating snakebite envenomations (Chazin et al., 2021).

Anticancer Activity

Derivatives with benzenesulfonamide have been synthesized and assessed for their antiproliferative activities against various cancer cell lines. Compounds like 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide showed significant antiproliferative activity, indicating the potential of benzenesulfonamide derivatives as lead compounds for developing new anticancer agents (Motavallizadeh et al., 2014).

Synthesis and Biological Screening

Further investigations into the synthesis and biological screening of benzenesulfonamide derivatives have revealed their potential as antibacterial agents. Such studies provide a foundation for developing new therapeutic agents to combat bacterial infections (Abbasi et al., 2019).